Cas no 854185-21-0 (1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine)

• Product Name: 1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine
• CAS No: 854185-21-0
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 4660538
• Update Time: 2025-10-28

1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methoxy-4-(3-methylbutoxy)-
• 1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine

• Inchi： 1S/C13H21NO2/c1-10(2)6-7-16-12-5-4-11(9-14)8-13(12)15-3/h4-5,8,10H,6-7,9,14H2,1-3H3
• InChI Key： IHSBWSHLJSGCAM-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OCCC(C)C)C(OC)=C1

1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine

Comprehensive Overview of 1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine (CAS No. 854185-21-0)

1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine, with the CAS number 854185-21-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxy and methylbutoxy substituents, plays a pivotal role in the synthesis of advanced intermediates for therapeutic agents. Its molecular structure, featuring a phenylmethanamine backbone, makes it a versatile building block in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting molecules.

In recent years, the demand for 1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine has surged due to its potential applications in neuropharmacology and drug discovery. Researchers are particularly interested in its ability to modulate neurotransmitter systems, which aligns with the growing focus on mental health therapeutics and cognitive enhancers. The compound's methoxy group and 3-methylbutoxy side chain contribute to its lipophilicity, enhancing its bioavailability and blood-brain barrier penetration—a critical factor for CNS-active compounds.

The synthesis of CAS 854185-21-0 involves multi-step organic reactions, including etherification and amination processes, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its structural integrity. This rigorous quality control ensures its suitability for high-throughput screening and preclinical studies, addressing the pharmaceutical industry's need for reliable research chemicals.

From an industrial perspective, 1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of its production, resonating with the global push for eco-friendly manufacturing. This aligns with the increasing ESG (Environmental, Social, and Governance) criteria in chemical sourcing, a topic frequently searched by stakeholders in the life sciences sector.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, researchers are exploring how derivatives of 854185-21-0 could be tailored to individual genetic profiles, a trend dominating biotech discussions. This application is particularly relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's, where targeted therapies are urgently needed.

In summary, 1-3-methoxy-4-(3-methylbutoxy)phenylmethanamine (CAS 854185-21-0) represents a cutting-edge compound at the intersection of medicinal chemistry, neuroscience, and sustainable technology. Its multifaceted applications and alignment with contemporary scientific trends underscore its importance in modern research and development. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in innovative drug design and therapeutic breakthroughs.